Cas no 525-94-0 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-3,3-dimethyl-7-oxo-,(2S,5R,6R)-)
525-94-0 structure
Product Name:4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-3,3-dimethyl-7-oxo-,(2S,5R,6R)-
CAS No:525-94-0
MF:C14H21N3O6S
MW:359.398042440414
CID:369661
PubChem ID:71724
Update Time:2025-04-19
4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-3,3-dimethyl-7-oxo-,(2S,5R,6R)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-3,3-dimethyl-7-oxo-,(2S,5R,6R)-
- Penicillin
- (2S,5R,6R)-6-[[(5R)-5-amino-5-carboxy-pentanoyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- (6R)-6-[[(R)-5-Amino-5-carboxy-1-oxopentyl]amino]penicillanic acid
- Adicillin
- Cephalosporin N
- Synnematin B
- NSC-113137
- UNII-NOF9U9EYQ4
- C06564
- Adicilina [INN-Spanish]
- ADICILLIN [WHO-DD]
- 6-(5-Amino-5-carboxyvaleramido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
- Q27102898
- Penicillin N;Adicillin
- Penicillin N
- Adicillin [INN:BAN]
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((5-amino-5-carboxy-1-oxopentyl)amino)-3,3-dimethyl-7-oxo-, (2S-(2alpha,5alpha,6beta(S*)))-
- Adicillinum
- Adicilline [INN-French]
- PENICILLIN N [MI]
- 6-N-((5-Amino-5-carboxy)pentanoyl)aminopenicillansaeure
- MIFYHUACUWQUKT-GPUHXXMPSA-N
- CHEBI:18203
- Adicilina
- 6-(5-Amino-5-carboxyvaleramido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- NOF9U9EYQ4
- AKOS027326740
- (D-4-Amino-4-carboxybutyl) penicillinic acid
- (2S,5R,6R)-6-[(5R)-5-amino-5-carboxypentanamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Cephalosphorin R
- NS00011621
- Salmotin
- (2S,5R,6R)-6-[[(5R)-5-amino-5-carboxypentanoyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 6beta-[(5R)-5-amino-5-carboxypentanamido]-2,2-dimethylpenam-3alpha-carboxylic acid
- NSC 113137
- Adicillinum [INN-Latin]
- ADICILLIN [MART.]
- 525-94-0
- DTXSID301023757
- ADICILLIN [INN]
- SCHEMBL34373
- PenicillinN
- Adicilline
- Synnematin N
- (4-Amino-4-carboxybutyl)penicillin
- CHEMBL2023705
- (2S,5R,6R)-6-(5-Amino-5-carboxyvaleramido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptan-2-carbonsaeure
- ISOPENICILLIN N
- (2S,5R,6R)-6-[(5S)-5-amino-5-carboxypentanamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Isopenicilline N
-
- Inchi: 1S/C14H21N3O6S/c1-14(2)9(13(22)23)17-10(19)8(11(17)24-14)16-7(18)5-3-4-6(15)12(20)21/h6,8-9,11H,3-5,15H2,1-2H3,(H,16,18)(H,20,21)(H,22,23)/t6-,8-,9+,11-/m1/s1
- InChI Key: MIFYHUACUWQUKT-GPUHXXMPSA-N
- SMILES: S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(CCC[C@H](C(=O)O)N)=O)=O
Computed Properties
- Exact Mass: 359.11500
- Monoisotopic Mass: 359.115106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.5
- Topological Polar Surface Area: 175
Experimental Properties
- Density: 1.5
- Boiling Point: 739.2°Cat760mmHg
- Flash Point: 400.9°C
- Refractive Index: 1.632
- PSA: 175.33000
- LogP: 0.22940
4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-3,3-dimethyl-7-oxo-,(2S,5R,6R)- Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
525-94-0 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(5R)-5-amino-5-carboxy-1-oxopentyl]amino]-3,3-dimethyl-7-oxo-,(2S,5R,6R)-) Related Products
- 61-33-6(Penicillin G)
- 61336-70-7(Amoxicillin trihydrate)
- 69-53-4(Ampicillin)
- 26787-78-0(Amoxicillin)
- 113-98-4(Penicillin G potassium)
- 12219-14-6(Neutral Black Brl)
- 63358-49-6(Aspoxicillin)
- 7177-48-2(Ampicillin trihydrate)
- 1538-09-6(Penicillin G Benzathine Salt with 0.2% Polysorbate 80)
- 13057-98-2(Benzylpenicilloic Acid)
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